Cas no 1805636-93-4 (3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride
• CAS No: 1805636-93-4
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4981419
• Update Time: 2025-06-26

3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-6-1-5(4-12)2-7(8(6)11)15(10,13)14/h1-2H,3H2
• InChI Key： JCVOMBRPQPNVJE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(CCl)C=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride

3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl Chloride: A Comprehensive Overview

3-Chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride, with the CAS number 1805636-93-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group substituted with chlorine, cyano, and fluorine atoms. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

The structure of 3-chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride is notable for its aromatic ring system. The benzenesulfonyl group serves as the core structure, with substituents at positions 2, 3, and 5. The chlorine atom at position 3 introduces electron-withdrawing effects, while the cyano group at position 5 enhances the compound's reactivity. The fluorine atom at position 2 further modulates the electronic properties of the molecule, making it highly versatile in various chemical reactions.

Recent studies have highlighted the potential of benzenesulfonyl chloride derivatives in drug discovery. Researchers have explored their role as intermediates in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. The unique combination of substituents in this compound allows for precise control over its reactivity and selectivity during synthetic processes.

In addition to its role in pharmaceuticals, 3-chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride has found applications in materials science. Its ability to form stable bonds with other functional groups makes it an ideal candidate for synthesizing advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated its potential in creating high-performance materials with tailored properties such as improved thermal stability and mechanical strength.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of substituents onto the aromatic ring and subsequent functionalization to achieve the desired sulfonyl chloride structure. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental perspective, understanding the fate and behavior of benzenesulfonyl chloride derivatives is crucial. Recent studies have focused on their degradation pathways under various environmental conditions, providing insights into their potential impact on ecosystems. These findings underscore the importance of sustainable practices in handling such compounds during manufacturing processes.

In conclusion, 3-chloromethyl-5-cyano-2-fluorobenzenesulfonyl chloride represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, while ongoing research continues to uncover new opportunities for its use in advancing modern science and technology.